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Compound of Interest

Compound Name:
2-Chloro-N-(2-dimethylamino-

cyclohexyl)-acetamide

Cat. No.: B7928229

Get Quote

Executive Summary
2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide (CAS: 1353965-83-9) is a specialized

electrophilic intermediate belonging to the class of trans-1,2-diaminocyclohexane derivatives.

[1][2] Structurally, it represents the chloroacetylated scaffold of the pharmacophore found in

potent kappa-opioid receptor (KOR) agonists such as U-47700 and U-50488.

Unlike the benzamide core of U-47700, this molecule features a reactive

-chloroacetamide moiety. This functionality serves two primary roles in drug development:

Synthetic Precursor: It functions as an alkylating scaffold, allowing researchers to displace

the chloride with various amines or nucleophiles to generate novel U-series analogs.

Covalent Probe (Affinity Label): The electrophilic chloroacetyl group can potentially form

irreversible covalent bonds with cysteine residues in receptor binding pockets, making it a

valuable tool for structural biology and receptor mapping.
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The following data establishes the baseline identity of the compound. The molecular weight is

calculated based on standard atomic weights (

).

Table 1: Chemical Specifications
Property Value Notes

IUPAC Name

2-Chloro-N-[2-

(dimethylamino)cyclohexyl]ace

tamide

Assumed trans configuration

for bioactivity context.

CAS Number 1353965-83-9

Molecular Formula

Molecular Weight 218.72 g/mol Exact Mass: 218.1186

Physical State Solid / Crystalline Powder Typically off-white to white.

Solubility DMSO, Methanol, DCM
Limited solubility in water;

soluble as HCl salt.

Predicted LogP ~1.5 - 2.0
Lipophilic due to cyclohexane

ring.

Structural Formula
The molecule consists of a cyclohexane ring substituted at the 1 and 2 positions (vicinal) with a

dimethylamino group and a chloroacetamide group, respectively.

Synthetic Methodology
Directive: The synthesis of this compound requires strict anhydrous conditions to prevent

hydrolysis of the chloroacetyl chloride and to manage the reactivity of the diamine.

Reaction Scheme
The synthesis involves the N-acylation of trans-N,N-dimethylcyclohexane-1,2-diamine with

chloroacetyl chloride in the presence of a non-nucleophilic base.
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Reagents:

Substrate:trans-2-(Dimethylamino)cyclohexylamine (1.0 eq)

Acylating Agent: Chloroacetyl chloride (1.1 eq)

Base: Triethylamine (

) or Diisopropylethylamine (DIPEA) (1.2 eq)

Solvent: Dichloromethane (DCM) (Anhydrous)

Step-by-Step Protocol
Preparation: Flame-dry a 250 mL round-bottom flask (RBF) and purge with nitrogen (

). Add a magnetic stir bar.

Solvation: Dissolve trans-2-(dimethylamino)cyclohexylamine (10 mmol) in 50 mL of

anhydrous DCM. Cool the solution to 0°C using an ice bath.

Base Addition: Add Triethylamine (12 mmol) to the reaction mixture. Stir for 5 minutes.

Acylation (Critical Step):

Dilute Chloroacetyl chloride (11 mmol) in 10 mL of DCM.

Add this solution dropwise to the RBF over 20 minutes. Note: The reaction is exothermic;

control addition rate to maintain temperature < 5°C.

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 3–4 hours.

Monitor via TLC (System: 10% MeOH in DCM).

Work-up:

Quench with saturated

(aq).

Extract the organic layer and wash with brine.
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Dry over anhydrous

, filter, and concentrate in vacuo.

Purification: The crude product is often sufficiently pure. If necessary, purify via flash column

chromatography (Silica gel; Gradient: DCM

5% MeOH/DCM).

Mechanistic Analysis & Visualization
The following diagram illustrates the nucleophilic acyl substitution mechanism governing the

formation of the target molecule.
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Figure 1: Mechanistic pathway for the N-acylation of the diamine scaffold. The primary amine

acts as the nucleophile, displacing the chloride from the acid chloride.

Applications in Drug Discovery[3]
Synthesis of U-Series Analogs
This molecule is a versatile "building block." The terminal chloride is a good leaving group,

susceptible to nucleophilic attack by secondary amines, thiols, or alkoxides.

Workflow: Reacting 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide with pyrrolidine

or piperidine yields derivatives structurally similar to U-50488 (but with an acetamide linker

instead of a benzamide/benzeneacetamide).

Significance: This allows for the rapid generation of libraries to explore the Structure-Activity

Relationship (SAR) of the "spacer" region between the amide and the lipophilic tail.
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Covalent Receptor Probes
Alpha-chloroacetamides are classic electrophilic warheads.

Mechanism: If the kappa-opioid receptor contains a cysteine residue near the binding site of

the acetamide moiety, this molecule can form a covalent thioether bond.

Utility: Such compounds are used to permanently label receptors for degradation studies,

turnover analysis, or to block the receptor irreversibly (antagonism).

2-Chloro-N-(2-dimethylamino-
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Figure 2: Theoretical pathway for covalent labeling of receptor cysteine residues.

Safety & Handling Protocols
Warning: This compound combines the properties of a potent alkylating agent with a

pharmacophore known for high-potency opioid activity.

Toxicological Hazard: As an

-chloroacetamide, it is a strong skin and eye irritant and a potential sensitizer. It can alkylate
DNA/proteins.

Opioid Potency: The structural similarity to U-47700 suggests it may possess significant

opioid agonist activity. Even trace exposure could cause respiratory depression.

Containment:
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Handle only in a certified chemical fume hood.

Wear double nitrile gloves, safety goggles, and a lab coat.

Have Naloxone available in the laboratory as a safety countermeasure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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